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Compound of Interest

Compound Name: 12-Tricosanone

Cat. No.: B1203296

Application Notes and Protocols for 12-
Tricosanone

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe handling, storage, and use of 12-
Tricosanone, a long-chain fatty ketone with potential applications in various research fields,
including antimicrobial, anti-inflammatory, and insecticidal studies.[1]

General Information

12-Tricosanone, also known as Laurone or Diundecyl Ketone, is a white to light yellow
crystalline powder.[2] Its long hydrophobic aliphatic chain contributes to its limited solubility in
agueous solutions but allows for good solubility in certain organic solvents.[1]

Chemical and Physical Properties

A summary of the key physical and chemical properties of 12-Tricosanone is provided in the
table below.
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Property Value Source
Molecular Formula C23H460 [311415][6]
Molecular Weight 338.61 g/mol [11[31[41[5]
CAS Number 540-09-0 [31[4]

White to light yellow powder,
Appearance [21[3][4]
scales, or plates

Melting Point 66-72 °C [1][2]

Boiling Point ~399.72 °C (estimate) 41071

Insoluble in water; Soluble in
Solubility hot methanol, benzene, ether, [1103114]
and chloroform

Refrigerator (<15°C), cool and
Storage Temperature [L[2][3114]
dark place

Safety and Handling Protocols

Due to its potential toxicity if not handled properly, strict adherence to safety protocols is
mandatory. 12-Tricosanone is poisonous by intravenous route.[3][4] When heated to
decomposition, it can emit acrid smoke and irritating fumes.[3][4]

Personal Protective Equipment (PPE)

When handling 12-Tricosanone, especially in its powdered form, the following PPE is required:

Respiratory Protection: A dust respirator should be worn to prevent inhalation of the powder.

[8]

Hand Protection: Chemical-resistant gloves are mandatory.[8]

Eye Protection: Safety glasses or goggles are required to prevent eye contact.[8] A face
shield may be necessary in situations with a risk of splashing.[8]

Skin and Body Protection: A lab coat or other protective clothing should be worn.[8]
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Handling Procedures

» All handling of 12-Tricosanone should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[8]

e Avoid generating dust.[8] Use a local exhaust system if dust or aerosols are likely to be
generated.[8]

» Avoid contact with skin, eyes, and clothing.[8]

e Wash hands and face thoroughly after handling.[8]

First Aid Measures

 Inhalation: Move the individual to fresh air. If they feel unwell, seek medical attention.[8]

o Skin Contact: Remove contaminated clothing immediately and rinse the affected skin with
plenty of water.[8] If irritation occurs, seek medical advice.[8]

o Eye Contact: Rinse cautiously with water for several minutes.[8] If contact lenses are
present, remove them if it is easy to do so and continue rinsing.[8] If eye irritation persists,
seek medical attention.[8]

 Ingestion: Rinse the mouth with water. If the individual feels unwell, seek medical attention.

[8]

Storage Protocols

Proper storage of 12-Tricosanone is crucial to maintain its stability and prevent degradation.

Store in a tightly closed container.[8]

The recommended storage temperature is in a refrigerator or a cool, dark place, at
temperatures below 15°C.[1][2]

Store away from incompatible materials, such as oxidizing agents.[3]

Prolonged heating can cause decomposition and discoloration.[1]
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Experimental Protocols: Preparation of 12-
Tricosanone Solutions

Given its solubility profile, 12-Tricosanone is typically prepared in organic solvents for
experimental use.

Materials

¢ 12-Tricosanone powder

Anhydrous solvent (e.g., hot methanol, benzene, ether, chloroform)

Glass vials or flasks with tight-fitting caps

Magnetic stirrer and stir bars or vortex mixer

Warming plate or water bath (for use with hot methanol)

Protocol for Preparing a Stock Solution

e Preparation: In a chemical fume hood, weigh the desired amount of 12-Tricosanone
powder.

o Solvent Addition: Transfer the powder to a clean, dry glass vial or flask. Add the appropriate
volume of the chosen solvent.

o Dissolution:

o For solvents like benzene, ether, and chloroform: Cap the container and agitate the
mixture at room temperature using a magnetic stirrer or vortex mixer until the solid is
completely dissolved.

o For hot methanol: Gently warm the methanol in a water bath or on a warming plate within
the fume hood. Caution: Methanol is flammable. Do not use an open flame. Add the
warmed methanol to the 12-Tricosanone and stir until dissolved.[3][4]

o Storage: Once dissolved, store the stock solution in a tightly sealed container in a cool, dark
place, as per the storage recommendations.
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Visualized Workflows

The following diagrams illustrate the key workflows for handling and storing 12-Tricosanone.

Safe Handling Workflow for 12-Tricosanone
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Caption: Workflow for the safe handling of 12-Tricosanone.

Storage Protocol for 12-Tricosanone
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Caption: Protocol for the proper storage of 12-Tricosanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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